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Compound of Interest

4-Pyridinecarbaldehyde
Compound Name:
monohydrate

Cat. No.: B8022902

Get Quote

Executive Summary

4-Pyridinecarboxaldehyde (Isonicotinaldehyde) is a reactive heterocyclic building block critical

to medicinal chemistry and ligand synthesis. Its electron-deficient pyridine ring activates the
aldehyde group, rendering it highly susceptible to nucleophilic attack, autoxidation, and
hydration.

Improper storage leads to the formation of isonicotinic acid (white precipitate) or oligomeric
gums, compromising reaction stoichiometry and yield. This guide defines the physicochemical
causality of these degradation pathways and provides a validated protocol for preservation and
purification.

Physicochemical Profile

Understanding the physical baseline is essential for detecting degradation.
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Property Specification Technical Note

CAS Number 872-85-5

Molecular Formula CeHsNO MW: 107.11 g/mol

Physical State Liquid (at 20°C) Freezes at -4°C to -2°C.
Clear, colorless to Darkening indicates

Appearance S o
yellow/brown oxidation/polymerization.[1]

Decomposes at atm. pressure

Boiling Point 71-73 °C @ 10-13 mmHg
(~181°C).
N Miscible in water, ethanol, Highly hygroscopic; forms
Solubility )
ether hydrates in water.
Flash Point ~54-82 °C Combustible liquid (Class Il1A).

Mechanisms of Instability

The instability of 4-pyridinecarboxaldehyde is not random; it is driven by the electron-
withdrawing nature of the pyridine nitrogen, which increases the electrophilicity of the carbonyl
carbon.

Autoxidation (The Primary Threat)

Exposure to atmospheric oxygen triggers a radical chain mechanism, converting the aldehyde
to isonicotinic acid. This is often visible as a white solid precipitating out of the yellow liquid.

e Mechanism: Radical abstraction of the formyl hydrogen

Peracid intermediate

Carboxylic acid.

Hydration (Moisture Sensitivity)

Unlike benzaldehyde, the pyridine ring destabilizes the carbonyl, shifting the equilibrium toward
the gem-diol (hydrate) in the presence of moisture.
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o Equilibrium:

e Impact: The hydrate is less reactive in condensation reactions (e.g., Schiff base formation),
leading to stoichiometric errors.

Oligomerization

Long-term storage, especially under light or heat, can induce self-condensation (aldol-type) or
trimerization, resulting in viscous gums.

Visualization: Degradation Pathways
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Figure 1: Primary degradation pathways of 4-Pyridinecarboxaldehyde. The electron-deficient
ring accelerates both oxidation and hydration compared to benzene analogs.

Storage Protocol (The "Gold Standard")

To maintain purity >97% for extended periods (6—12 months), strict adherence to the "Cold,
Dark, Dry, Inert" principle is required.

Environmental Conditions
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o Temperature:2°C to 8°C (Refrigerated).

o Note: Freezing (-20°C) is acceptable but requires careful thawing to prevent water
condensation on the cold outer surface of the flask.

o Atmosphere:lnert Gas (Nitrogen or Argon).
o Argon is superior due to its higher density, forming a "blanket" over the liquid.

o Light:No Direct Light. UV radiation accelerates radical formation.

Container Specifications

o Material: Amber borosilicate glass.
» Seal: Teflon-lined screw caps or ground glass joints with Parafilm/Teflon tape.

e Headspace: Minimize headspace. If a large bottle is used, transfer the remainder to smaller
vials after first use to reduce oxygen volume.

Quality Control & Purification

Before using 4-pyridinecarboxaldehyde in sensitive steps (e.g., organometallic catalysis,
precise titrations), verify its quality.

QC Parameters

- Observation indicating Observation indicating
es
Purity Degradation
i o Cloudiness (Acid), Viscosity
Visual Clear, mobile liquid
(Polymer)
Aldehyde proton singlet at New peaks at ~8.0-9.0 ppm
14 NMR yae p g p pp
~10.1 ppm (Acid) or broad humps
White residue remains
Solubility Fully miscible in DCM/Ethanol (Isonicotinic acid is insoluble in

DCM)
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Purification Workflow (Vacuum Distillation)

If degradation is detected, do not use "as is". Purify via vacuum distillation.[2]

Protocol:

Setup: Short-path distillation apparatus with a Claisen adapter.

Vacuum: Apply high vacuum (<15 mmHg).

Heat: Slowly heat the oil bath.
o Target BP: 71-73 °C at 10—-13 mmHg.

Collection:

o Discard the first 5% (fore-run containing water/solvents).
o Collect the main fraction (constant temp).
o Stop before the flask runs dry to avoid overheating the oligomeric residue.

o Storage: Immediately backfill with Argon and seal.

Visualization: QC & Handling Decision Tree
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Figure 2: Decision logic for assessing reagent quality and determining the need for purification.

Safety & Handling
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335). Combustible liquid (H227).

e PPE: Nitrile gloves, safety goggles, and lab coat.

» Ventilation: Always handle inside a fume hood. The vapor has a pungent, unpleasant odor
typical of pyridine derivatives.

o Spill: Absorb with inert material (vermiculite). Do not use combustible materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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